N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• CAS No.: 476485-90-2
• Molecular Formula: C23H16BrClF2N4OS
• Molecular Weight: 549.8 g/mol
• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C23H16BrClF2N4OS/c1-13-2-8-17(9-3-13)31-22(14-4-6-15(25)7-5-14)29-30-23(31)33-12-20(32)28-21-18(24)10-16(26)11-19(21)27/h2-11H,12H2,1H3,(H,28,32)
• Standard InChI Key: SKRZHNBTTVSAHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3Br)F)F)C4=CC=C(C=C4)Cl

Introduction

N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its intricate molecular structure and potential biological activities. This compound features a combination of functional groups and heterocycles, which are crucial for its interaction with biological targets.

Synthesis and Characterization

The synthesis of N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step reactions that require precise conditions and reagents. The characterization of this compound often involves spectroanalytical techniques such as NMR, IR, and elemental analysis to confirm its molecular structure.

Biological Activity and Potential Applications

This compound is part of ongoing research in medicinal chemistry, particularly for its potential as a therapeutic agent. Its complex structure allows it to interact with various biological targets, which could lead to applications in drug development.

Table: Potential Biological Activities

Biological Activity	Description
Antimicrobial Activity	Potential to inhibit microbial growth, though specific studies on this compound are limited.
Anticancer Activity	May exhibit cytotoxic effects against cancer cell lines, though detailed studies are needed.
Molecular Interactions	Interacts with biological targets at the molecular level, which is crucial for therapeutic applications.